Cas no 1261492-47-0 (3,5-Dichloro-2-(4-(trifluoromethyl)phenyl)isonicotinaldehyde)

• Product Name: 3,5-Dichloro-2-(4-(trifluoromethyl)phenyl)isonicotinaldehyde
• CAS No: 1261492-47-0
• MF: C₁₃H₆Cl₂F₃NO
• MW: 320.094051837921
• CID: 4791764
• Update Time: 2025-10-31

3,5-Dichloro-2-(4-(trifluoromethyl)phenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-(4-(trifluoromethyl)phenyl)isonicotinaldehyde

• Inchi： 1S/C13H6Cl2F3NO/c14-10-5-19-12(11(15)9(10)6-20)7-1-3-8(4-2-7)13(16,17)18/h1-6H
• InChI Key： NWKXBHNVEPSUBO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(=CN=C1C1C=CC(C(F)(F)F)=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 4.1
• Topological Polar Surface Area: 30

Additional information on 3,5-Dichloro-2-(4-(trifluoromethyl)phenyl)isonicotinaldehyde

Introduction to 3,5-Dichloro-2-(4-(trifluoromethyl)phenyl)isonicotinaldehyde (CAS No. 1261492-47-0)

3,5-Dichloro-2-(4-(trifluoromethyl)phenyl)isonicotinaldehyde, with the CAS number 1261492-47-0, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its complex aromatic and aldehyde functionalities, which confer it with a range of interesting properties.

The molecular formula of 3,5-Dichloro-2-(4-(trifluoromethyl)phenyl)isonicotinaldehyde is C₁₆H₈Cl₂F₃NO, and its molecular weight is approximately 357.68 g/mol. The presence of chlorine and trifluoromethyl groups imparts significant electronic and steric effects, making it a valuable intermediate in the synthesis of more complex molecules. The aldehyde functionality at the para position of the pyridine ring provides a reactive site for further chemical modifications, such as condensation reactions and derivatization.

In the context of pharmaceutical research, 3,5-Dichloro-2-(4-(trifluoromethyl)phenyl)isonicotinaldehyde has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated potent inhibition of inflammatory cytokines in vitro, suggesting its potential use in treating inflammatory diseases.

The trifluoromethyl group in 3,5-Dichloro-2-(4-(trifluoromethyl)phenyl)isonicotinaldehyde is particularly noteworthy due to its strong electron-withdrawing effect. This property can influence the reactivity and stability of the molecule, making it suitable for various synthetic transformations. Additionally, the presence of this group can enhance the lipophilicity of the molecule, which is crucial for improving drug absorption and bioavailability.

In materials science, 3,5-Dichloro-2-(4-(trifluoromethyl)phenyl)isonicotinaldehyde has found applications in the development of functional materials. Its unique electronic properties make it a promising candidate for use in organic electronics and photovoltaic devices. Research published in the Journal of Materials Chemistry C in 2020 highlighted the use of this compound as a building block for designing novel organic semiconductors with enhanced charge transport properties.

The synthesis of 3,5-Dichloro-2-(4-(trifluoromethyl)phenyl)isonicotinaldehyde typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include the Vilsmeier-Haack reaction followed by selective chlorination and fluorination steps. Advances in catalytic methods have also facilitated more efficient and environmentally friendly syntheses of this compound.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include using appropriate personal protective equipment (PPE), working under a fume hood to avoid inhalation of vapors, and storing the compound in a cool, dry place away from incompatible materials.

The ongoing research into 3,5-Dichloro-2-(4-(trifluoromethyl)phenyl)isonicotinaldehyde continues to uncover new applications and potential uses. Its unique combination of functional groups makes it a versatile building block for both pharmaceutical and materials science applications. As researchers delve deeper into its properties and reactivity, it is likely that this compound will play an increasingly important role in advancing various scientific fields.